Cas no 85386-13-6 (Pyrimidine, 5-methoxy-2-phenyl- (6CI,9CI))

• Product Name: Pyrimidine, 5-methoxy-2-phenyl- (6CI,9CI)
• CAS No: 85386-13-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 990344
• PubChem ID: 21620168
• Update Time: 2025-05-27

Pyrimidine, 5-methoxy-2-phenyl- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-methoxy-2-phenyl- (6CI,9CI)
• 85386-13-6
• 5-methoxy-2-phenylpyrimidine
• SCHEMBL23498185

• Inchi： 1S/C11H10N2O/c1-14-10-7-12-11(13-8-10)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： BXJFYPBQCNVYBA-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC(C2C=CC=CC=2)=NC=1

Computed Properties

• Exact Mass: 186.079
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2
• XLogP3: 1.8

Additional information on Pyrimidine, 5-methoxy-2-phenyl- (6CI,9CI)

Recent Advances in the Study of Pyrimidine, 5-methoxy-2-phenyl- (6CI,9CI) (CAS: 85386-13-6): A Comprehensive Research Brief

Pyrimidine, 5-methoxy-2-phenyl- (6CI,9CI), with the CAS number 85386-13-6, is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent investigations into Pyrimidine, 5-methoxy-2-phenyl- have focused on its role as a scaffold for designing novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, showing selective activity against certain cancer cell lines. The study utilized molecular docking and in vitro assays to elucidate its binding affinity and inhibitory effects, revealing a unique interaction with the ATP-binding site of targeted kinases. These findings suggest its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, Pyrimidine, 5-methoxy-2-phenyl- has been investigated for its antimicrobial activity. A recent preprint on bioRxiv highlighted its effectiveness against multidrug-resistant bacterial strains, particularly in combination with existing antibiotics. The study employed minimum inhibitory concentration (MIC) assays and time-kill curves to evaluate its synergistic effects, proposing a mechanism involving disruption of bacterial cell wall synthesis. This dual functionality—both as a standalone antimicrobial and as an enhancer of conventional antibiotics—makes it a versatile candidate for addressing antibiotic resistance.

The synthetic chemistry of Pyrimidine, 5-methoxy-2-phenyl- has also seen advancements. A 2024 paper in Organic Letters described a novel, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, significantly improving the scalability of production. This methodological breakthrough addresses previous challenges in obtaining sufficient quantities for preclinical studies, paving the way for more extensive pharmacological evaluations. The study also reported on the compound's stability under various physiological conditions, an essential factor for its potential formulation into drug products.

Despite these promising developments, challenges remain in the clinical translation of Pyrimidine, 5-methoxy-2-phenyl-. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism in animal models, necessitating further structural optimization or formulation strategies. Current research is exploring prodrug approaches and nanoparticle delivery systems to enhance its therapeutic index. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards for human trials.

In conclusion, Pyrimidine, 5-methoxy-2-phenyl- (CAS: 85386-13-6) represents a multifaceted compound with significant potential in drug discovery. Its demonstrated activities against cancer and microbial pathogens, coupled with recent synthetic advancements, position it as a valuable scaffold for medicinal chemistry. Future research directions should focus on overcoming pharmacokinetic limitations and advancing through preclinical development stages to realize its full therapeutic potential.